6-Acetyl-2-(3-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
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Description
6-Acetyl-2-(3-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Applications
6-Acetyl-2-(3-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide and its derivatives have shown significant potential in antimycobacterial applications. For example, certain derivatives have demonstrated considerable in vitro activity against Mycobacterium tuberculosis (MTB), with some compounds outperforming standard treatments like Ethambutol and Ciprofloxacin in inhibiting MTB growth (Nallangi et al., 2014).
Antibacterial Activity
This compound has also been explored for its antibacterial properties. Research indicates that derivatives of this compound can inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. However, they are not effective against Bacillus subtilis (Doshi et al., 2015).
Antiproliferative and Antitubulin Activity
Several studies have highlighted the antiproliferative activities of these compounds against various cancer cell lines. Some derivatives, particularly those with a 3-methoxyphenylcarboxamide moiety, have shown high activity against melanoma and breast cancer cell lines. The inhibition of tubulin polymerization by these compounds suggests a potential mechanism for their antitumor effects (Hung et al., 2014).
Synthesis and Structural Studies
Extensive research has been conducted on the synthesis of various derivatives of this compound and related fused systems. These studies have laid the groundwork for the development of novel compounds with potential therapeutic applications. The research encompasses the synthesis of novel pyridothienopyrimidines, pyridothienotriazines, and related systems (Ahmed et al., 2005).
Potential Anti-Inflammatory Applications
There is evidence suggesting that derivatives of this compound may possess anti-inflammatory properties. This has been supported by studies predicting the anti-inflammatory activity of certain tetrahydrothienopyrimidine derivatives, which could open avenues for new anti-inflammatory therapies (Chiriapkin et al., 2021).
Properties
IUPAC Name |
6-acetyl-2-[(3-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-10(22)21-7-6-13-14(9-21)26-18(15(13)16(19)23)20-17(24)11-4-3-5-12(8-11)25-2/h3-5,8H,6-7,9H2,1-2H3,(H2,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXESCBAEPPJGQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.